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Compound of Interest

Compound Name: 2,4-Heptadienal

Cat. No.: B1582088

In-Depth Technical Guide to 2,4-Heptadienal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2,4-Heptadienal, alongside a detailed experimental protocol for its synthesis and
a visualization of its formation pathway in biological systems. This document is intended to

serve as a valuable resource for researchers and professionals in the fields of chemistry,
biochemistry, and drug development.

Core Compound Information

2,4-Heptadienal is an organic compound classified as a medium-chain, polyunsaturated
aldehyde.[1] It is a volatile compound naturally found in various foods and is also used as a
flavoring agent.[1][2] The presence of a conjugated diene and an aldehyde functional group
makes it a reactive molecule.[3]

Chemical Structure and Properties
e Chemical Formula: C7H100[4][5][6]

e Molecular Weight: 110.15 g/mol [4]

e IUPAC Name: (2E,4E)-hepta-2,4-dienal[1][4]
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e Synonyms: trans,trans-2,4-Heptadienal, (E,E)-2,4-Heptadienal[4][5]

The following table summarizes the key quantitative data for 2,4-Heptadienal:

Property Value Source(s)
Physical State Colorless to pale yellow liquid [31[7]
Boiling Point 84-84.5 °C

Density 0.881 g/mL at 25 °C

Refractive Index n20/D 1.534

Flash Point 150.00 °F (65.56 °C) [8]

1.044 mmHg at 25 °C
Vapor Pressure _ [7]
(estimated)

Water Solubility Insoluble [9][10]

LogP 1.59 [9]

Experimental Protocols

The following is a representative protocol for the synthesis of (2E,4Z)-2,4-Heptadienal, based
on a published concise synthesis method.[11] This multi-step synthesis involves the conversion
of a commercially available starting material to the target aldehyde.

Synthesis of (2E,4Z)-2,4-Heptadienal

Materials and Reagents:

(2)-2-penten-1-ol

Activated Manganese Dioxide (MnO2)

(Carboethoxymethylene)triphenylphosphorane

Benzoic acid
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e Lithium Aluminum Hydride (LiAIH4)

e Anhydrous Diethyl Ether

e Hexane

o Ethyl Acetate

e Saturated aqueous Sodium Bicarbonate (NaHCO3)

o Saturated aqueous Sodium Chloride (NaCl)

e Anhydrous Magnesium Sulfate (MgS0O4)

 Silica Gel for column chromatography

Procedure:

e Step 1: Oxidation of (Z)-2-penten-1-ol to (Z)-2-pentenal.
o Dissolve (2)-2-penten-1-ol in a suitable solvent such as dichloromethane.
o Add activated MnO2 in excess (typically 5-10 equivalents).

o Stir the mixture vigorously at room temperature. Monitor the reaction progress by Thin
Layer Chromatography (TLC).

o Upon completion, filter the reaction mixture through a pad of celite to remove the MnO2.

o Concentrate the filtrate under reduced pressure to obtain crude (Z)-2-pentenal, which can
be used in the next step without further purification.

o Step 2: Wittig reaction to form ethyl-(2E,42)-2,4-heptadienoate.

o In a separate flask, dissolve the crude (2)-2-pentenal,
(carboethoxymethylene)triphenylphosphorane, and a catalytic amount of benzoic acid in
an appropriate solvent like toluene.

o Heat the mixture to reflux and monitor the reaction by TLC.
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o After the reaction is complete, cool the mixture to room temperature and remove the
solvent under reduced pressure.

o Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield pure ethyl-(2E,42)-2,4-heptadienoate.

e Step 3: Reduction to (2E,4Z)-2,4-heptadien-1-ol.

o Prepare a suspension of LiAIH4 in anhydrous diethyl ether in a flask under an inert
atmosphere (e.g., nitrogen or argon) and cool to 0 °C.

o Slowly add a solution of ethyl-(2E,4Z)-2,4-heptadienoate in anhydrous diethyl ether to the
LiAlH4 suspension.

o After the addition is complete, allow the reaction to warm to room temperature and stir
until the starting material is consumed (monitor by TLC).

o Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH,
and then more water.

o Filter the resulting precipitate and wash it with diethyl ether.

o Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and
concentrate under reduced pressure to obtain (2E,42)-2,4-heptadien-1-ol.

o Step 4: Oxidation to (2E,42)-2,4-heptadienal.

o Dissolve the (2E,4Z)-2,4-heptadien-1-ol in a suitable solvent like dichloromethane.

o Add activated MnO2 (2-5 equivalents) and stir the mixture at room temperature.

o Monitor the reaction by TLC. This oxidation is typically faster than the initial oxidation of
the saturated alcohol.

o Upon completion, filter off the MnO2 through celite and concentrate the filtrate to yield the
final product, (2E,42)-2,4-heptadienal. Further purification can be achieved by column
chromatography if necessary.
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Signaling Pathways and Logical Relationships

2,4-Heptadienal is a known product of lipid peroxidation, a complex biological process
involving the oxidative degradation of lipids. This pathway is significant in food chemistry,
contributing to the aroma profile of certain foods, and in pathophysiology, as lipid peroxidation
products can be biomarkers of oxidative stress.

The diagram below illustrates a simplified formation pathway of 2,4-Heptadienal from linoleic
acid, a common polyunsaturated fatty acid.

Linoleic Acid

Lipid Peroxidation

(Enzymatic or Autoxidation)

13-Hydroperoxy-
octadecadienoic acid
(13-HPODE)

Hydroperoxide Lyase

2,4-Heptadienal

Click to download full resolution via product page
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Formation pathway of 2,4-Heptadienal from linoleic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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